Cas no 35827-89-5 (3-(alpha-D-arabinofuranosyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine)

• Product Name: 3-(alpha-D-arabinofuranosyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine
• CAS No: 35827-89-5
• MF: C₉H₁₂N₆O₄
• MW: 268.229380607605
• CID: 920737
• PubChem ID: 98544
• Update Time: 2025-04-19

3-(alpha-D-arabinofuranosyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• 3-(alpha-D-arabinofuranosyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine
• Azaadenine
• Nsc146365
• Wln: T56 bnnn fn hnj iz D- bt5otj cq dq E1q
• 9-alpha-D-Arabinofuranosyl-8-azaadenine
• NSC 146365
• (2S,3S,4S,5R)-2-(7-aminotriazolo[4,5-d]pyrimidin-3-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• 35827-89-5
• (2S,3S,4S,5R)-2-(7-aminotriazolo[4,5-d]pyrimidin-3-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• CHEMBL3248867
• 9-alpha-Arabinofuranosyl-8-azaadenine
• 3H-1,2,3-Triazolo(4,5-d)pyrimidin-7-amine, 3-alpha-D-arabinofuranosyl-
• 3H-v-Triazolo[4,5-d]pyrimidine,7-amino-3-alpha-D-arabinofuranosyl-

• Inchi： 1S/C9H12N6O4/c10-7-4-8(12-2-11-7)15(14-13-4)9-6(18)5(17)3(1-16)19-9/h2-3,5-6,9,16-18H,1H2,(H2,10,11,12)/t3-,5-,6+,9+/m1/s1
• InChI Key： OAUKGFJQZRGECT-ICKFSKTQSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@H]1N1C2C(=C(N)N=CN=2)N=N1)O)O

Computed Properties

• Exact Mass: 136.04992
• Monoisotopic Mass: 268.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 152Ų

Experimental Properties

• Density: 2.29
• Boiling Point: 702.6°C at 760 mmHg
• Flash Point: 378.7°C
• Refractive Index: 2
• PSA: 93.37
• LogP: -2.00380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Aminotriazines